4-(N,N-dimethylsulfamoyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H27N5O5S2/c1-25(2)33(29,30)16-7-5-14(6-8-16)21(28)23-20-17-12-32-13-18(17)24-26(20)11-19(27)22-10-15-4-3-9-31-15/h5-8,15H,3-4,9-13H2,1-2H3,(H,22,27)(H,23,28)
• InChI Key: ZGTPTBQBDVGPRQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2CC(=O)NCC4CCCO4
• Molecular Formula: C21H27N5O5S2
• Molecular Weight: 493.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H27N5O5S2 and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Drug Design Chemical synthesis plays a crucial role in the development of novel therapeutic agents. For instance, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrated potent cytotoxic activities against various cancer cell lines, highlighting the importance of chemical modification in discovering new anticancer agents (Deady et al., 2003). Similarly, novel analogs of pyrazol-5-ones with antibacterial activity were designed and synthesized, showcasing the potential of chemical synthesis in generating new antibiotics (Palkar et al., 2017).

Molecular Modification for Biological Applications Molecular modification techniques have been employed to enhance the biological activity of compounds. For example, the modification of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides led to the identification of compounds with potential applications in medicinal chemistry due to their ability to bind nucleotide protein targets (Saeed et al., 2015). This indicates the value of structural modifications in discovering new biologically active molecules.

Advancements in Heterocyclic Chemistry The field of heterocyclic chemistry provides valuable insights into the design and synthesis of molecules with potential therapeutic applications. Research in this area has led to the development of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives with anti-tumor properties (Nassar et al., 2015). These advancements demonstrate the significance of heterocyclic compounds in drug discovery and development.